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Compound of Interest

Compound Name: 2-Bromothiobenzamide

Cat. No.: B1273132 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Bromothiobenzamide is a sulfur-containing organic molecule belonging to the thioamide

class of compounds. Its structure, featuring a benzene ring substituted with both a bromine

atom and a thioamide group, makes it a compound of interest for various applications in

medicinal chemistry and materials science. The presence of the thioamide group, a bioisostere

of the amide group, can significantly influence the molecule's biological activity and

physicochemical properties. The bromine substituent further modulates its lipophilicity and

reactivity. This technical guide provides a comprehensive overview of the core physicochemical

properties of 2-Bromothiobenzamide, along with detailed experimental protocols for its

synthesis and characterization, and a discussion of its expected reactivity and potential

biological relevance.

Physicochemical Properties
A summary of the available and predicted physicochemical properties of 2-
Bromothiobenzamide is presented in the table below. It is important to note that while some

properties have been experimentally determined, others are predicted based on computational

models due to the limited availability of published experimental data for this specific compound.
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Property Value Source/Method

Molecular Formula C₇H₆BrNS Experimental[1]

Molecular Weight 216.10 g/mol Experimental[1]

Appearance Solid Experimental[1]

Melting Point 82-86 °C Experimental[1]

Boiling Point
Predicted: 314.7 ± 25.0 °C at

760 mmHg
Prediction

Solubility
Predicted to be soluble in polar

organic solvents.
Prediction

pKa Predicted: ~12-13 (amide N-H) Prediction

logP (Octanol/Water) Predicted: ~2.5 - 3.0 Prediction

CAS Number 30216-44-5 [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and characterization of 2-
Bromothiobenzamide are provided below. These are generalized procedures based on

established methods for analogous compounds.

Synthesis of 2-Bromothiobenzamide
A common method for the synthesis of thioamides is the thionation of the corresponding amide

using a thionating agent such as Lawesson's reagent or phosphorus pentasulfide.

Reaction:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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